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Compound of Interest

Compound Name: 2-(3-Phenoxyphenyl)propanenitrile

Cat. No.: B1594602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes describe the use of fenpropathrin, a type II synthetic pyrethroid

insecticide, as a chemical probe to investigate neuronal signaling pathways. While its

precursor, 2-(3-phenoxyphenyl)propanenitrile, is a key intermediate in its synthesis,

fenpropathrin itself is the biologically active molecule. Fenpropathrin primarily targets voltage-

gated sodium channels (VGSCs), causing persistent activation and leading to neuronal

hyperexcitability.[1] Additionally, it exhibits significant neurotoxicity towards dopaminergic

neurons, making it a valuable tool for studying mechanisms of neurodegeneration, particularly

those relevant to Parkinson's disease.[2][3]

This document provides detailed protocols for utilizing fenpropathrin to probe these systems in

both in vitro and in vivo models.
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Compound Fenpropathrin

IUPAC Name
(RS)-α-Cyano-3-phenoxybenzyl 2,2,3,3-

tetramethylcyclopropanecarboxylate

Synonyms Danitol, Meothrin, Tame

CAS Number 39515-41-8

Molecular Formula C22H23NO3

Molecular Weight 349.43 g/mol

Primary Target Voltage-Gated Sodium Channels (VGSCs)

Secondary Target Dopaminergic Neurons

Mechanism of Action

Prolongs the open state of VGSCs, leading to

membrane depolarization and hyperexcitability.

[1] Induces apoptosis and oxidative stress in

dopaminergic neurons.[2]

Data Presentation
In Vitro Neurotoxicity Data
The following table summarizes the cytotoxic effects of fenpropathrin on the human

neuroblastoma cell line SH-SY5Y, as determined by the MTT assay after a 24-hour exposure.

Concentration (µM) Cell Viability (%)

1 56.09 ± 4.61

10 51.77 ± 3.17

25 42.83 ± 3.45

50 28.01 ± 1.42

100 36.86 ± 1.83

Data adapted from Xiong et al., 2016.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://parkinsonsroadmap.org/report/immunohistochemistry-for-tyrosine-hydroxylase-th-a-marker-of-da-neurons-in-mouse-brain-sections/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005695/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ecotoxicity Data (Zebrafish Embryo)
The following table presents the lethal and effective concentrations of fenpropathrin in zebrafish

embryos after 96 hours of exposure.

Parameter Value (mg a.i./L)

LC50 0.156 (0.121-0.202)

EC50 0.016

Data adapted from Sarmah et al., 2023.

Signaling Pathways and Experimental Workflows
Fenpropathrin's Effect on Voltage-Gated Sodium
Channels
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Cell Culture and Treatment

MTT Assay

Data Analysis

Culture SH-SY5Y
Neuroblastoma Cells

Plate cells in
96-well plates

Treat with varying
concentrations of Fenpropathrin

Add MTT solution
and incubate

Solubilize formazan
crystals with DMSO

Measure absorbance at
570 nm (reference 630 nm)

Calculate Cell Viability (%)

Generate Dose-Response Curve
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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